Cas no 63837-11-6 (5-Bromo-2-methylbenzothiazole)
5-Bromo-2-methylbenzothiazole structure
Product Name:5-Bromo-2-methylbenzothiazole
CAS No:63837-11-6
MF:C8H6BrNS
MW:228.108939647675
MDL:MFCD00603096
CID:58088
PubChem ID:87564691
Update Time:2025-04-18
5-Bromo-2-methylbenzothiazole Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-2-methylbenzothiazole
- 2-METHYL-5-BROMOBENZOTHIAZOLE
- 5-bromo-2-methyl-1,3-benzothiazole
- 5-Bromo-2-methyl-1,3-benzthiazole
- 5-bromo-2-methylbenzo[d]thiazole
- 5-BROMO-2-METHYBENZOTHIAZOLE
- Benzothiazole, 5-bromo-2-methyl-
- 5-bromo-2-methyl-benzothiazole
- 5-Bromo-2-methyl benzothiazole
- zlchem 888
- PubChem13564
- KSC495A3J
- ZLD0349
- OLQKNZNXLBILDD-UHFFFAOYSA-N
- 5-Bromo-2-methylbenzothiazole, 95%
- EINECS 264-510-7
- AKOS005254385
- FT-0620106
- NS00052970
- DTXSID70980481
- SB38075
- A15991
- 5-Bromo-2-methyl-1,3-benzothiazole, AldrichCPR
- CS-W005065
- W-200475
- GEO-00493
- BP-10746
- B1798
- EN300-6495455
- MFCD006030906
- MFCD00603096
- SY030916
- FS-2391
- SCHEMBL202298
- 63837-11-6
- DB-021354
-
- MDL： MFCD00603096
- Inchi： 1S/C8H6BrNS/c1-5-10-7-4-6(9)2-3-8(7)11-5/h2-4H,1H3
- InChI Key： OLQKNZNXLBILDD-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1)N=C(C)S2
Computed Properties
- Exact Mass: 226.94000
- Monoisotopic Mass: 226.94
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.5
- Topological Polar Surface Area: 41.1
Experimental Properties
- Color/Form: Green crystalline powder.
- Density: 1.644
- Melting Point: 77.0 to 81.0 deg-C
- Boiling Point: 170°C/10mmHg(lit.)
- Flash Point: 299.1 °C at 760 mmHg
- Refractive Index: 1.691
- PSA: 41.13000
- LogP: 3.36720
- Solubility: Not determined
5-Bromo-2-methylbenzothiazole Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H332-H335
- Warning Statement： P261-P280-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38-22
- Safety Instruction： S26-S36/37/39
-
Hazardous Material Identification：
- Safety Term：S26-S36/37/39
- Risk Phrases：R36/37/38
- Storage Condition：0-10°C
5-Bromo-2-methylbenzothiazole Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Bromo-2-methylbenzothiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM158262-25g |
5-Bromo-2-methylbenzothiazole |
63837-11-6 | 97% | 25g |
$122 | 2021-06-08 | |
| Chemenu | CM158262-100g |
5-Bromo-2-methylbenzothiazole |
63837-11-6 | 97% | 100g |
$337 | 2021-06-08 | |
| Chemenu | CM158262-500g |
5-Bromo-2-methylbenzothiazole |
63837-11-6 | 97% | 500g |
$1290 | 2021-06-08 | |
| Fluorochem | 046743-1g |
5-Bromo-2-methylbenzothiazole |
63837-11-6 | 95% | 1g |
￡18.00 | 2022-03-01 | |
| Fluorochem | 046743-5g |
5-Bromo-2-methylbenzothiazole |
63837-11-6 | 95% | 5g |
￡48.00 | 2022-03-01 | |
| Fluorochem | 046743-10g |
5-Bromo-2-methylbenzothiazole |
63837-11-6 | 95% | 10g |
￡72.00 | 2022-03-01 | |
| Fluorochem | 046743-25g |
5-Bromo-2-methylbenzothiazole |
63837-11-6 | 95% | 25g |
￡144.00 | 2022-03-01 | |
| Ambeed | A239924-250mg |
5-Bromo-2-methylbenzothiazole |
63837-11-6 | 97% | 250mg |
$15.0 | 2025-04-18 | |
| Ambeed | A239924-1g |
5-Bromo-2-methylbenzothiazole |
63837-11-6 | 97% | 1g |
$18.0 | 2025-04-18 | |
| Ambeed | A239924-5g |
5-Bromo-2-methylbenzothiazole |
63837-11-6 | 97% | 5g |
$53.0 | 2025-04-18 |
5-Bromo-2-methylbenzothiazole Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
63837-11-6 (5-Bromo-2-methylbenzothiazole) Related Products
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- 55299-16-6(Benzothiazole, methyl-)
- 212711-24-5(Benzothiazole,2-methyl-, hydriodide (1:1))
- 112146-10-8(4-Bromo-2-methylbenzo[d]thiazole)
- 125414-91-7(Lithium,(2-benzothiazolylmethyl)-)
- 2682-45-3(2-methylnaphtho1,2-d1,3thiazole)
- 874-45-3(Benzothiazole,2-methyl-, hydrobromide (1:1))
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